Cas no 1261959-67-4 (2-(2-Fluoro-3-trifluoromethylphenyl)phenol)

• Product Name: 2-(2-Fluoro-3-trifluoromethylphenyl)phenol
• CAS No: 1261959-67-4
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD18312998
• CID: 2766134
• PubChem ID: 53218691
• Update Time: 2025-06-08

2-(2-Fluoro-3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18312998
• 2-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
• 2-(2-Fluoro-3-trifluoromethylphenyl)phenol, 95%
• DTXSID30683608
• 2'-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-ol
• 1261959-67-4
• 2-(2-Fluoro-3-trifluoromethylphenyl)phenol

• MDL： MFCD18312998
• Inchi： 1S/C13H8F4O/c14-12-9(8-4-1-2-7-11(8)18)5-3-6-10(12)13(15,16)17/h1-7,18H
• InChI Key： ZIJDQPIGDANNHC-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC=C1C1C=CC=CC=1O

Computed Properties

• Exact Mass: 256.051
• Monoisotopic Mass: 256.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Fluoro-3-trifluoromethylphenyl)phenol

Introduction to 2-(2-Fluoro-3-trifluoromethylphenyl)phenol (CAS No. 1261959-67-4)

2-(2-Fluoro-3-trifluoromethylphenyl)phenol, with the CAS number 1261959-67-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound features a phenol moiety substituted with a 2-fluoro-3-trifluoromethylphenyl group, which imparts distinct chemical and physical properties.

The molecular formula of 2-(2-Fluoro-3-trifluoromethylphenyl)phenol is C₁₄H₉F₄O, and its molecular weight is approximately 275.21 g/mol. The presence of the trifluoromethyl group (CF₃) and the fluorine atom (F) significantly influences the compound's electronic properties, making it highly reactive and suitable for various synthetic transformations.

In the realm of pharmaceutical research, 2-(2-Fluoro-3-trifluoromethylphenyl)phenol has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against the enzyme cyclooxygenase (COX), which is a key target in the treatment of inflammation and pain.

Beyond its pharmaceutical applications, 2-(2-Fluoro-3-trifluoromethylphenyl)phenol has also been investigated for its use in materials science. The unique electronic properties of this compound make it an attractive candidate for the development of advanced materials, such as organic semiconductors and luminescent materials. Research published in Advanced Materials highlighted the potential of this compound to enhance the performance of organic light-emitting diodes (OLEDs) by improving their efficiency and stability.

The synthesis of 2-(2-Fluoro-3-trifluoromethylphenyl)phenol typically involves multi-step processes, including Suzuki coupling reactions and electrophilic aromatic substitution. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development. A notable synthesis method involves the reaction of 2-fluoro-3-trifluoromethylbenzeneboronic acid with phenol in the presence of a palladium catalyst, followed by deprotection steps to obtain the final product.

The physical properties of 2-(2-Fluoro-3-trifluoromethylphenyl)phenol, such as its melting point, boiling point, and solubility, are crucial for its handling and application. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and analytical techniques.

In terms of safety, while 2-(2-Fluoro-3-trifluoromethylphenyl)phenol is not classified as a hazardous material, standard precautions should be taken when handling it to ensure safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

The environmental impact of 2-(2-Fluoro-3-trifluoromethylphenyl)phenol is another important consideration. While there is limited data on its environmental fate and effects, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

In conclusion, 2-(2-Fluoro-3-trifluoromethylphenyl)phenol (CAS No. 1261959-67-4) is a versatile compound with promising applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.